Cas no 5023-68-7 (6-(4-morpholinyl)-3-pyridinamine)

6-(4-morpholinyl)-3-pyridinamine structure
5023-68-7 structure
Product Name:6-(4-morpholinyl)-3-pyridinamine
CAS No:5023-68-7
MF:C15H16OS
MW:244.351943016052
CID:1563488
PubChem ID:12321625
Update Time:2025-04-21

6-(4-morpholinyl)-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-morpholinyl)-3-pyridinamine
    • CTK8J6505
    • SureCN10400039
    • 1-methoxy-4-(p-tolylsulfanyl-methyl)-benzene
    • 1-Methoxy-4-(p-tolylmercapto-methyl)-benzol
    • 4-methoxybenzyl-(4'-methylphenyl)-sulfide
    • AR-1I1078
    • 4-methoxybenzyl 3-oxobutanoate
    • 4-methoxybenzyl acetoacetate
    • AC1L35D4
    • p-Tolyl-(4-methoxy-benzyl)-sulfid
    • p-Anisyl acetoacetate
    • 4-methoxybenzyl 4-methylphenyl sulfide
    • AC1Q5CFL
    • (4-methoxybenzyl)(p-tolyl)sulfane
    • butanoic acid, 3-oxo-,(4-methoxyphenyl)methyl ester
    • CTK8J6505; SureCN10400039; 1-methoxy-4-(p-tolylsulfanyl-methyl)-benzene; 1-Methoxy-4-(p-tolylmercapto-methyl)-benzol; 4-methoxybenzyl-(4'-methylphenyl)-sulfide; AR-1I1078; 4-methoxybenzyl 3-oxobutanoate; 4-methoxybenzyl acetoacetate; AC1L35D4; p-Tolyl-(4-methoxy-benzyl)-sulfid; p-Anisyl acetoacetate; 4-methoxybenzyl 4-methylphenyl sulfide; AC1Q5CFL; (4-methoxybenzyl)(p-tolyl)sulfane; butanoic acid, 3-oxo-,(4-methoxyphenyl)methyl ester;
    • 5023-68-7
    • DTXSID101231354
    • 1-Methoxy-4-[[(4-methylphenyl)thio]methyl]benzene
    • Inchi: 1S/C15H16OS/c1-12-3-9-15(10-4-12)17-11-13-5-7-14(16-2)8-6-13/h3-10H,11H2,1-2H3
    • InChI Key: NSZILDDFICDVHQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 244.09228
  • Monoisotopic Mass: 244.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
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